Cas no 2190515-50-3 (6-(Benzyloxy)pyrazolo[1,5-a]pyridine)

• Product Name: 6-(Benzyloxy)pyrazolo[1,5-a]pyridine
• CAS No: 2190515-50-3
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 4639563
• Update Time: 2025-10-16

6-(Benzyloxy)pyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Benzyloxy)pyrazolo[1,5-a]pyridine

• Inchi： 1S/C14H12N2O/c1-2-4-12(5-3-1)11-17-14-7-6-13-8-9-15-16(13)10-14/h1-10H,11H2
• InChI Key： KKFGXIKRSSJQIB-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=C(OCC1=CC=CC=C1)C=C2

Additional information on 6-(Benzyloxy)pyrazolo[1,5-a]pyridine

Recent Advances in the Study of 6-(Benzyloxy)pyrazolo[1,5-a]pyridine (CAS: 2190515-50-3)

The compound 6-(Benzyloxy)pyrazolo[1,5-a]pyridine (CAS: 2190515-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic scaffold is part of the pyrazolopyridine family, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The benzyloxy substitution at the 6-position enhances its chemical versatility, making it a promising candidate for further exploration.

Recent studies have focused on the synthesis and optimization of 6-(Benzyloxy)pyrazolo[1,5-a]pyridine derivatives to improve their biological activity and pharmacokinetic profiles. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that significantly increases the yield and purity of this compound, facilitating its use in high-throughput screening assays. The study also highlighted its potential as a kinase inhibitor, with preliminary data showing promising activity against specific cancer cell lines.

In addition to its therapeutic potential, 6-(Benzyloxy)pyrazolo[1,5-a]pyridine has been investigated for its role in chemical biology as a fluorescent probe. A recent study published in ACS Chemical Biology demonstrated its utility in tracking protein-protein interactions in live cells, owing to its favorable photophysical properties. This application opens new avenues for real-time imaging and mechanistic studies in cellular environments.

Despite these advancements, challenges remain in the clinical translation of 6-(Benzyloxy)pyrazolo[1,5-a]pyridine-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through further structural modifications and in vivo studies. Ongoing research is exploring the use of computational modeling and structure-activity relationship (SAR) studies to optimize this scaffold for specific therapeutic targets.

In conclusion, 6-(Benzyloxy)pyrazolo[1,5-a]pyridine (CAS: 2190515-50-3) represents a versatile and promising scaffold in both drug discovery and chemical biology. Continued research efforts are expected to uncover new applications and improve its therapeutic potential, making it a valuable asset in the pharmaceutical industry.